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Compound of Interest

Compound Name: COPPER(II)ARSENIDE

Cat. No.: B1173409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for handling copper arsenide

(Cu₃As), a crystalline solid utilized in semiconductor and photo-optic applications.[1] Given its

classification as a toxic substance, stringent adherence to safety protocols is imperative to

mitigate potential risks. This document outlines the hazards, exposure limits, handling

procedures, and emergency responses associated with copper arsenide.

Hazard Identification and Classification
Copper arsenide (CAS Number: 12005-75-3) is classified as a hazardous substance.[2] The

primary hazards are associated with its arsenic content, which is a known toxic and

carcinogenic element.[1]

GHS Hazard Classification:[2]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.
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Hazard Statements:[2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
Understanding the physical and chemical properties of copper arsenide is crucial for safe

handling and storage.

Property Value Reference

Chemical Formula Cu₃As [3][4]

Molecular Weight 265.56 g/mol [3][4]

Appearance
Crystalline solid, black powder

or lump
[1][5]

Melting Point 685 °C (decomposes) [1][5][6]

Solubility Insoluble in water [2]

Crystal Structure
Hexagonal at room

temperature
[3]

Occupational Exposure Limits
Currently, there are no specific occupational exposure limits established for copper arsenide.

Therefore, the exposure limits for inorganic arsenic and copper compounds are applied.
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Substance Regulatory Agency
Exposure Limit (8-
hour TWA)

Reference

Inorganic Arsenic

Compounds (as As)
OSHA (PEL) 0.01 mg/m³

ACGIH (TLV) 0.01 mg/m³

Inorganic Arsenic

Compounds (as As)
NIOSH (REL)

0.002 mg/m³ (15-

minute ceiling)

Copper Fume (as Cu) OSHA (PEL) 0.1 mg/m³

NIOSH (REL)
0.1 mg/m³ (10-hour

TWA)

ACGIH (TLV) 0.2 mg/m³

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit.

Experimental Protocols for Safe Handling
Adherence to the following protocols is mandatory to ensure the safety of all personnel.

Personal Protective Equipment (PPE)
A comprehensive PPE program should be implemented.

Eye and Face Protection: Chemical safety goggles and a face shield are required where

there is a risk of splashing or dust generation.[2]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should be

inspected before each use and disposed of properly.[2]

Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger

quantities or tasks with a higher risk of exposure, a full chemical suit may be necessary.[2]
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Respiratory Protection: In case of insufficient ventilation or when airborne concentrations

may exceed exposure limits, a NIOSH-approved respirator with appropriate cartridges for

arsenic and copper dust and fumes must be used.[2]

Spill Cleanup Protocol
In the event of a spill, the following steps must be taken:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spread of the spilled material. Do not allow it to enter drains or

waterways.[2]

Cleanup:

Wear appropriate PPE as outlined in section 4.1.

For solid spills, carefully sweep or scoop the material into a designated, labeled waste

container. Avoid generating dust.[2]

For liquid spills, absorb the material with an inert absorbent material and place it in a

designated, labeled waste container.

Decontaminate: Clean the spill area thoroughly with a suitable cleaning agent.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[2]

Disposal Protocol
All copper arsenide waste is considered hazardous.

Collection: Collect all waste in clearly labeled, sealed containers.

Storage: Store waste in a designated, secure area away from incompatible materials.
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Disposal: Arrange for disposal by a licensed hazardous waste disposal company.[2] Do not

attempt to dispose of copper arsenide in the regular trash or down the drain.

Signaling Pathways and Workflows
The following diagrams illustrate key workflows for the safe handling of and emergency

response to copper arsenide.
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Caption: Workflow for the safe handling of copper arsenide.
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Routes of Exposure & Immediate Actions First Aid Measures

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash skin with soap and plenty of water.

Rinse thoroughly with plenty of water for at least 15 minutes.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid procedures for copper arsenide exposure.

First Aid Measures
Immediate medical attention is crucial in all cases of exposure.

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water. Seek medical attention.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[2]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[2]

Storage and Incompatibility
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

Incompatibilities: Keep away from strong acids and oxidizing agents.

Toxicological Information
The toxicological properties of copper arsenide have not been thoroughly investigated.[2]

However, based on its components, it is expected to be toxic. Arsenic compounds are known

human carcinogens.[2] Exposure can lead to both acute and chronic health effects, including

irritation of the skin, eyes, and respiratory tract, as well as systemic effects on the nervous

system, liver, and kidneys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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